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Abstract

Abanoquil (UK-52,046) is a novel quinoline-derivative alpha-1 adrenoceptor antagonist.
Initially investigated for its antiarrhythmic and antihypertensive properties, its mechanism of
action centers on the blockade of al-adrenergic receptors. This document provides an in-depth
technical overview of the available research on Abanoquil, including its pharmacological
profile, mechanism of action, pharmacokinetic properties, and available clinical data. All
guantitative data are summarized in structured tables, and key experimental protocols are
detailed. Signaling pathways and experimental workflows are visualized using diagrams to
facilitate a comprehensive understanding of this compound for research and drug development
purposes.

Introduction

Abanoquil, with the chemical formula C22H25N304, is a potent and selective antagonist of
al-adrenergic receptors.[1] These receptors are key components of the sympathetic nervous
system, mediating vasoconstriction, smooth muscle contraction, and various processes within
the central nervous system.[2][3] The antagonism of these receptors by compounds like
Abanoquil has been a therapeutic strategy for conditions such as hypertension and benign
prostatic hyperplasia.[4] Research into Abanoquil has explored its potential as an
antiarrhythmic agent and its effects on erectile tissue.[1] This whitepaper consolidates the
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existing scientific literature on Abanoquil to serve as a comprehensive resource for
researchers.

Physicochemical Properties

Property Value Source
CAS Number 90402-40-7

Molecular Formula C22H25N304

Synonyms UK-52,046; Albanoquil

2-(6,7-dimethoxy-1,2,3,4-
Chemical Name tetrahydroisoquinolin-2-yl)-6,7-

dimethoxyquinolin-4-amine

Synthesis

A specific, detailed synthesis protocol for Abanoquil is not readily available in the public
domain. However, based on the synthesis of similar 1,2,3,4-tetrahydroisoquinoline derivatives,
a plausible synthetic route can be proposed. The core of the molecule is a substituted 1,2,3,4-
tetrahydroisoquinoline ring attached to a quinolinamine moiety. The synthesis would likely
involve a multi-step process, potentially utilizing a Bischler-Napieralski or Pictet-Spengler
reaction to form the tetrahydroisoquinoline core, followed by coupling with a suitably substituted
quinoline precursor.
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Proposed Synthesis of Tetrahydroisoquinoline Intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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